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4-Methylumbelliferyl β-D-Cellobioside 4-Methylumbelliferyl β-D-Cellobioside
Brand Name: Vulcanchem
CAS No.: 72626-61-0
VCID: VC0138493
InChI: InChI=1S/C22H28O13/c1-8-4-14(25)32-11-5-9(2-3-10(8)11)31-21-19(30)17(28)20(13(7-24)34-21)35-22-18(29)16(27)15(26)12(6-23)33-22/h2-5,12-13,15-24,26-30H,6-7H2,1H3/t12-,13-,15-,16+,17-,18-,19-,20-,21-,22+/m1/s1
SMILES: CC1=CC(=O)OC2=C1C=CC(=C2)OC3C(C(C(C(O3)CO)OC4C(C(C(C(O4)CO)O)O)O)O)O
Molecular Formula: C22H28O13
Molecular Weight: 500.4 g/mol

4-Methylumbelliferyl β-D-Cellobioside

CAS No.: 72626-61-0

Reference Standards

VCID: VC0138493

Molecular Formula: C22H28O13

Molecular Weight: 500.4 g/mol

4-Methylumbelliferyl β-D-Cellobioside - 72626-61-0

CAS No. 72626-61-0
Product Name 4-Methylumbelliferyl β-D-Cellobioside
Molecular Formula C22H28O13
Molecular Weight 500.4 g/mol
IUPAC Name 7-[(2S,3R,4R,5S,6R)-3,4-dihydroxy-6-(hydroxymethyl)-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-4-methylchromen-2-one
Standard InChI InChI=1S/C22H28O13/c1-8-4-14(25)32-11-5-9(2-3-10(8)11)31-21-19(30)17(28)20(13(7-24)34-21)35-22-18(29)16(27)15(26)12(6-23)33-22/h2-5,12-13,15-24,26-30H,6-7H2,1H3/t12-,13-,15-,16+,17-,18-,19-,20-,21-,22+/m1/s1
Standard InChIKey PRTGXBPFDYMIJH-MKQZUAMYSA-N
Isomeric SMILES CC1=CC(=O)OC2=C1C=CC(=C2)O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)CO)O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)CO)O)O)O)O)O
SMILES CC1=CC(=O)OC2=C1C=CC(=C2)OC3C(C(C(C(O3)CO)OC4C(C(C(C(O4)CO)O)O)O)O)O
Canonical SMILES CC1=CC(=O)OC2=C1C=CC(=C2)OC3C(C(C(C(O3)CO)OC4C(C(C(C(O4)CO)O)O)O)O)O
Synonyms 7-[(4-O-β-D-Glucopyranosyl-β-D-glucopyranosyl)oxy]-4-methyl-2H-1-benzopyran-2-one; 7-(β-Cellobiosyloxy)-4-methylcoumarin; 4-Methylumbelliferyl Cellobiopyranoside;
PubChem Compound 126287
Last Modified Nov 11 2021
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